3-[4-(2-chlorobenzyl)-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl]-N-{3-[3-methyl-4-(3-methylphenyl)piperazin-1-yl]propyl}propanamide

• CAS RN: 902965-50-8
• Molecular Formula: C34H38ClN7O2
• Molecular Weight: 612.18
• IUPAC Name: 3-[4-[(2-chlorophenyl)methyl]-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]-N-[3-[3-methyl-4-(3-methylphenyl)piperazin-1-yl]propyl]propanamide
• InChI: InChI=1S/C34H38ClN7O2/c1-24-9-7-11-27(21-24)40-20-19-39(22-25(40)2)18-8-17-36-32(43)16-15-31-37-38-34-41(23-26-10-3-5-13-29(26)35)33(44)28-12-4-6-14-30(28)42(31)34/h3-7,9-14,21,25H,8,15-20,22-23H2,1-2H3,(H,36,43)
• SMILES: CC1CN(CCN1C2=CC=CC(=C2)C)CCCNC(=O)CCC3=NN=C4N3C5=CC=CC=C5C(=O)N4CC6=CC=CC=C6Cl
• solubility: not available

Description

The compound “3-[4-(2-chlorobenzyl)-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl]-N-{3-[3-methyl-4-(3-methylphenyl)piperazin-1-yl]propyl}propanamide” is a complex organic molecule. It contains a [1,2,4]triazolo[4,3-a]quinazoline core, which is a type of heterocyclic compound. These types of compounds are known for their potential antiviral and antimicrobial activities.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a [1,2,4]triazolo[4,3-a]quinazoline core, a piperazine ring, and a propanamide group. The presence of these functional groups could potentially enhance the compound’s bioactivity.

Scientific Research Applications

Quality Control and Synthesis Methods

• Development of quality control methods for derivatives of triazoloquinazolinones, including a similar compound as a potential antimalarial agent, has been outlined. This involves spectroscopy and chromatography techniques (Danylchenko et al., 2018).

Pharmacological Investigations

• Several derivatives were synthesized and screened for positive inotropic activity, with a focus on cardiac function enhancement. Some showed better activity than existing drugs (Wu et al., 2012).
• Antimicrobial activities of new triazole derivatives have been explored, with certain compounds showing good or moderate effectiveness against microorganisms (Bektaş et al., 2007).

Anticancer Activities

• A series of 1,2,4-triazoloquinoline derivatives were synthesized and evaluated for anticancer activity against human neuroblastoma and colon carcinoma cell lines. Some showed significant cytotoxicity (Reddy et al., 2015).

Structural and Molecular Analysis

• Detailed structural analysis using spectroscopy and X-ray crystallography was performed on similar compounds. Molecular docking suggested interactions with proteins, hinting at potential biochemical applications (Wu et al., 2022).

Antihistaminic Properties

• Novel triazoloquinazolinones were synthesized and tested for H1-antihistaminic activity, showing significant protection against bronchospasm in animal models (Alagarsamy et al., 2008).

Future Directions

The future directions for this compound could involve further exploration of its potential bioactivities, given the known antiviral and antimicrobial activities of similar [1,2,4]triazolo[4,3-a]quinazoline derivatives. Additionally, further studies could investigate the compound’s physical and chemical properties, as well as its safety profile.